Cas no 1806844-89-2 (2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine)

• Product Name: 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine
• CAS No: 1806844-89-2
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4811131
• Update Time: 2025-06-29

2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-4-1-5(6(10)11)13-7(12)3(4)2-9/h1,6H,2H2,(H2,12,13)
• InChI Key： QPBYDIOCMUOZSR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine

Comprehensive Overview of 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine (CAS No. 1806844-89-2)

The compound 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine (CAS No. 1806844-89-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring amino, bromo, chloromethyl, and difluoromethyl functional groups, this compound serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its reactivity and ability to act as a building block for more advanced chemical entities.

One of the key reasons behind the growing interest in 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are fundamental to modern drug discovery, and this compound's pyridine core provides a robust framework for further modifications. Recent studies have highlighted its utility in creating bioactive molecules with potential applications in treating various diseases. The presence of both halogen substituents and an amino group allows for diverse chemical transformations, making it a valuable asset in medicinal chemistry.

In addition to its pharmaceutical applications, 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine is also being investigated for its use in agrochemical formulations. The difluoromethyl group is particularly noteworthy, as it often enhances the biological activity of compounds, leading to more effective pesticides or herbicides. This aligns with the current industry trend toward developing sustainable crop protection solutions, a topic that has gained traction among environmentalists and agricultural scientists alike.

The synthesis and handling of CAS No. 1806844-89-2 require specialized knowledge due to its reactive functional groups. Proper storage conditions, such as maintaining a dry and cool environment, are essential to preserve its stability. Researchers often seek information on the optimal reaction conditions for this compound, as well as its compatibility with other reagents. These queries are frequently observed in academic forums and search engine trends, reflecting the compound's relevance in cutting-edge research.

Another area of interest is the spectroscopic characterization of 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to confirm its structure and purity. These analytical methods are critical for ensuring the compound's quality before it is used in further applications. The demand for detailed spectral data has risen, as evidenced by the increasing number of searches related to pyridine derivative analysis.

From a commercial perspective, the availability of CAS No. 1806844-89-2 is a topic of discussion among suppliers and buyers. The compound's niche applications mean that it is often produced in limited quantities, leading to inquiries about bulk purchasing options and custom synthesis services. Companies specializing in fine chemicals are capitalizing on this demand by offering tailored solutions to meet the needs of research institutions and industrial clients.

Looking ahead, the future of 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine appears promising, with ongoing research exploring its potential in catalysis and material science. Its ability to participate in cross-coupling reactions and serve as a ligand in metal complexes opens new avenues for innovation. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing multiple disciplines.

In summary, 2-Amino-4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine (CAS No. 1806844-89-2) stands out as a multifaceted chemical entity with broad applicability. Its significance in pharmaceuticals, agrochemicals, and advanced materials underscores its value to researchers and industry professionals. By staying abreast of the latest developments and addressing common queries, this overview aims to provide a comprehensive resource for those interested in this remarkable compound.